Cas no 37645-36-6 (2,6-Pyridinedicarboxylicacid, 4-methyl-)

• Product Name: 2,6-Pyridinedicarboxylicacid, 4-methyl-
• CAS No: 37645-36-6
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 317880
• PubChem ID: 3015924
• Update Time: 2025-08-05

2,6-Pyridinedicarboxylicacid, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylicacid, 4-methyl-
• 4-Methylpyridine-2,6-dicarboxylic acid
• AKOS025395155
• DTXSID20958695
• SCHEMBL14136412
• NS00057939
• AB69582
• J-400630
• 37645-36-6
• EINECS 253-576-2

• Inchi： 1S/C8H7NO4/c1-4-2-5(7(10)11)9-6(3-4)8(12)13/h2-3H,1H3,(H,10,11)(H,12,13)
• InChI Key： JBEZLFAVOCTFPU-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C=C(C(=O)O)N=1)=O

Computed Properties

• Exact Mass: 181.03751
• Monoisotopic Mass: 181.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 460.1°Cat760mmHg
• Flash Point: 232°C
• Refractive Index: 1.61
• PSA: 87.49